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Compound of Interest

Compound Name: Docosanedioic acid

Cat. No.: B549199

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Docosanedioic acid. Adherence to these guidelines is
critical to ensure a safe laboratory environment.

Hazard Identification and Chemical Properties

Docosanedioic acid is a solid, long-chain dicarboxylic acid. While it is a valuable compound in
various research and development applications, it is classified as a hazardous substance.

GHS Classification:
 Skin Irritation (Category 2): Causes skin irritation.[1]
e Eye Irritation (Category 2A): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1]

Signal Word: Warning
Hazard Statements:

e H315: Causes skin irritation.[1]
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e H319: Causes serious eye irritation.[1]
e H335: May cause respiratory irritation.[1]

A summary of key quantitative data is provided in the table below for easy reference.

Property Value

Molecular Formula C22H4204

Molecular Weight 370.57 g/mol

Appearance White to off-white solid/powder[2][3]
Melting Point 119-125 °CJ[4][5]

Boiling Point 306 °C at 60 mmHg[2]

Solubility Insoluble in water[5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Docosanedioic acid to prevent
exposure.

e Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are suitable for
handling solid dicarboxylic acids and provide good resistance to weak acids.[5][6] For
prolonged contact or when handling solutions, consider thicker nitrile or butyl rubber gloves.
[7] Always inspect gloves for integrity before use.

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[8]
Given the risk of serious eye irritation, chemical safety goggles are strongly recommended.
[1][8] A face shield should be worn in addition to goggles when there is a risk of dust
generation or splashes.[9]

» Skin and Body Protection: A laboratory coat must be worn and fully buttoned.[10] Ensure that
clothing covers all exposed skin.
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» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize the inhalation of dust particles.[11] If a fume hood is not available or if dust
generation is significant, a NIOSH-approved N95 dust mask or a respirator with a particulate
filter should be used.[4][10]

Operational Plan: Step-by-Step Handling Procedures

Follow these procedural steps to ensure the safe handling of Docosanedioic acid.
e Preparation:

o Read and understand the Safety Data Sheet (SDS) for Docosanedioic acid before
starting any work.

o Ensure that an emergency eyewash station and safety shower are readily accessible.
o Designate a specific area for handling, preferably within a chemical fume hood.
o Assemble all necessary equipment and PPE before handling the chemical.
e Handling:
o Wear the appropriate PPE as outlined in Section 2.

o Handle Docosanedioic acid as a solid powder. Avoid actions that could generate dust,
such as vigorous shaking or scraping.

o Use a spatula or other appropriate tool to transfer the solid.

o If weighing the substance, do so in a draft-shielded balance or within a fume hood to
contain any airborne particles.

o Keep containers of Docosanedioic acid tightly closed when not in use to prevent dust
from becoming airborne.

¢ In Case of Exposure:
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[4][12][13] Seek immediate
medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water for at least 15 minutes.[4][12] If irritation persists, seek medical
attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if respiratory symptoms develop.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

Disposal Plan

Proper disposal of Docosanedioic acid and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

e Solid Waste:

[¢]

Uncontaminated Docosanedioic acid that is no longer needed should be disposed of as
chemical waste.

Collect solid waste in a clearly labeled, sealed container. The label should include
"Hazardous Waste" and the chemical name.[14]

Store the waste container in a designated satellite accumulation area, segregated from
incompatible materials.[12]

Follow your institution's specific guidelines for hazardous waste pickup and disposal.

e Contaminated Materials:

o

Disposable items such as gloves, weighing paper, and paper towels that are contaminated
with Docosanedioic acid should be placed in a sealed bag or container and disposed of
as hazardous waste.
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o Empty Containers:

o Thoroughly decontaminate empty containers by rinsing them with a suitable solvent. The
rinsate should be collected and disposed of as hazardous chemical waste.

o Once clean, deface the original label on the container before recycling or discarding it

according to your facility's procedures.

Note: Do not dispose of solid Docosanedioic acid down the drain. While neutralization is a
possibility for some acidic liquid wastes, it is not a recommended or practical method for solid
acids in a standard laboratory setting.[12][15] Always consult your institution's environmental

health and safety office for specific disposal regulations.

Workflow for Safe Handling of Docosanedioic Acid
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Caption: Workflow for the safe handling and disposal of Docosanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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